Cas no 78897-69-5 (bis(2-ethylhexyl) 2-(diethoxyphosphoryl)butanedioate)

• Product name: bis(2-ethylhexyl) 2-(diethoxyphosphoryl)butanedioate
• CAS No: 78897-69-5
• MF: C₂₄H₄₇O₇P
• MW: 478.59958
• CID: 859544
• PubChem ID: 224770

bis(2-ethylhexyl) 2-(diethoxyphosphoryl)butanedioate Chemical and Physical Properties

Names and Identifiers

• bis(2-ethylhexyl) 2-(diethoxyphosphoryl)butanedioate
• bis(2-ethylhexyl) 2-diethoxyphosphorylbutanedioate
• AC1L5DJG
• AG-K-36803
• CTK5E6202
• Diaethoxyphosphoryl-bernsteinsaeure-bis-(2-aethyl-hexylester)
• diethoxyphosphoryl-succinic acid bis-(2-ethyl-hexyl ester)
• NSC13541
• NSC-13541
• DTXSID60279639
• 78897-69-5

• Inchi： InChI=1S/C24H47O7P/c1-7-13-15-20(9-3)18-28-23(25)17-22(32(27,30-11-5)31-12-6)24(26)29-19-21(10-4)16-14-8-2/h20-22H,7-19H2,1-6H3
• InChI Key： AFEXHLCFNWEGEY-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 478.30611
• Monoisotopic Mass: 478.30594083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų
• XLogP3: 6.2

Experimental Properties

• PSA: 88.13
• LogP: 6.53040